Cas no 899748-33-5 (5-(allylthio)-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione)

• Product Name: 5-(allylthio)-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
• CAS No: 899748-33-5
• MF: C₁₂H₁₃N₃O₂S
• MW: 263.315521001816
• CID: 5487384
• PubChem ID: 18585430
• Update Time: 2025-05-20

5-(allylthio)-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• AKOS024468524
• 899748-33-5
• 1,3-dimethyl-5-prop-2-enylsulfanylpyrido[2,3-d]pyrimidine-2,4-dione
• VU0500140-1
• F2805-1593
• 5-(allylthio)-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C12H13N3O2S/c1-4-7-18-8-5-6-13-10-9(8)11(16)15(3)12(17)14(10)2/h4-6H,1,7H2,2-3H3
• InChI Key： QUVFYEFYSCRMAR-UHFFFAOYSA-N
• SMILES： S(CC=C)C1C=CN=C2C=1C(N(C)C(N2C)=O)=O

Computed Properties

• Exact Mass: 263.07284784g/mol
• Monoisotopic Mass: 263.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 5-(allylthio)-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

5-(Allylthio)-1,3-Dimethylpyrido[2,3-D]Pyrimidine-2,4(1H,3H)-Dione: A Comprehensive Overview

5-(Allylthio)-1,3-Dimethylpyrido[2,3-D]Pyrimidine-2,4(1H,3H)-Dione, identified by the CAS number 899748-33-5, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrido[2,3-d]pyrimidinediones, which are known for their unique structural properties and versatile reactivity. The presence of the allylthio group at the 5-position and methyl substituents at positions 1 and 3 introduces a complex interplay of electronic effects and steric hindrance that can be exploited in synthetic chemistry and material science.

The synthesis of 5-(Allylthio)-1,3-Dimethylpyrido[2,3-D]Pyrimidine-2,4(1H,3H)-Dione involves a multi-step process that typically begins with the preparation of the pyrido[2,3-d]pyrimidine skeleton. This is followed by functionalization at specific positions to introduce the desired substituents. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such compounds. For instance, the use of transition metal catalysts has significantly improved the yield and purity of this compound in laboratory settings.

The structural features of this compound make it an attractive candidate for applications in drug discovery. The pyrido[2,3-d]pyrimidine core is known to exhibit bioactivity against various enzymes and receptors. Recent studies have shown that 5-(Allylthio)-1,3-Dimethylpyrido[2,3-D]Pyrimidine-2,4(1H,3H)-Dione demonstrates potent inhibitory activity against kinases involved in cancer progression. This suggests its potential as a lead compound for anti-cancer drug development.

In addition to its biological applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its ability to form self-assembled monolayers and its potential as a component in organic field-effect transistors (OFETs). These studies highlight its versatility across different scientific disciplines.

The stability and reactivity of 5-(Allylthio)-1,3-Dimethylpyrido[2,3-D]Pyrimidine-2,4(1H,3H)-Dione under various conditions have been extensively studied. Its thermal stability is remarkable compared to similar compounds due to the electron-withdrawing effects of the allylthio group. This property makes it suitable for high-temperature applications in both academic research and industrial processes.

From an environmental standpoint,5-(Allylthio)-1,3-Dimethylpyrido[2,3-D]Pyrimidine-2,4(1H..., CAS No. 899748-...) has been evaluated for its biodegradability and ecotoxicity. Initial studies suggest that it exhibits low toxicity towards aquatic organisms under controlled conditions. However,further research is required to fully understand its environmental impact and ensure sustainable practices during its production and use.

In conclusion,5-(Allylthio)-1..., CAS No. 899748...) stands out as a versatile compound with diverse applications across multiple fields. Its unique chemical properties,potent bioactivity,and robust stability make it a valuable asset in contemporary scientific research.The ongoing exploration into its potential applications underscores its significance in advancing both fundamental science and applied technologies.